Casomokinin L

• CAS RN: 154396-74-4
• Molecular Formula: C39H52N6O8
• Molecular Weight: 732.9 g/mol
• IUPAC Name: (2S)-2-[[(2S)-1-[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C39H52N6O8/c1-24(2)21-30(39(52)53)42-35(48)32-12-7-19-44(32)38(51)33-13-8-20-45(33)37(50)29(23-25-9-4-3-5-10-25)41-34(47)31-11-6-18-43(31)36(49)28(40)22-26-14-16-27(46)17-15-26/h3-5,9-10,14-17,24,28-33,46H,6-8,11-13,18-23,40H2,1-2H3,(H,41,47)(H,42,48)(H,52,53)/t28-,29-,30-,31-,32-,33-/m0/s1
• InChI Key: SWFPGAOVDUHWNK-FSJACQRISA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)O)NC(=O)[C@@H]1CCCN1C(=O)[C@@H]2CCCN2C(=O)[C@H](CC3=CC=CC=C3)NC(=O)[C@@H]4CCCN4C(=O)[C@H](CC5=CC=C(C=C5)O)N
• SMILES: CC(C)CC(C(=O)O)NC(=O)C1CCCN1C(=O)C2CCCN2C(=O)C(CC3=CC=CC=C3)NC(=O)C4CCCN4C(=O)C(CC5=CC=C(C=C5)O)N
• sequence: YPFPPL
• synonyms: casomokinin L; Tyr-Pro-Phe-Pro-Pro-Leu; tyrosyl-prolyl-phenylalanyl-prolyl-prolyl-leucine

Description

Casomorphins are bioactive peptides derived from the digestion of casein, a protein found in milk. Casomorphin L (CML) is a specific casomorphin that has been studied for its potential health benefits. In

Mechanism of Action

Casomokinin L exerts its effects through the opioid receptors in the body. It binds to the mu-opioid receptor, which can lead to a decrease in blood pressure and inflammation. Casomokinin L also activates the delta-opioid receptor, which may improve insulin sensitivity.
Biochemical and Physiological Effects:
Studies have shown that Casomokinin L can lower blood pressure in both animal and human models. Casomokinin L has also been shown to reduce inflammation in animal models of arthritis. In addition, Casomokinin L has been shown to improve insulin sensitivity in obese mice.

Advantages and Limitations for Lab Experiments

One advantage of using Casomokinin L in lab experiments is that it is a natural peptide derived from milk, making it a safer alternative to synthetic opioids. However, Casomokinin L can be difficult to synthesize and purify, which can limit its availability for research.

Future Directions

There are several future directions for research on Casomokinin L. One area of interest is its potential use as a natural preservative in food products. Additionally, further studies are needed to determine the optimal dosage and duration of Casomokinin L supplementation for its potential health benefits. Finally, the effects of Casomokinin L on other physiological processes, such as pain perception and mood, warrant further investigation.
In conclusion, Casomokinin L is a bioactive peptide derived from casein that has potential health benefits. Its mechanism of action involves binding to opioid receptors in the body, leading to a decrease in blood pressure, inflammation, and improvement in insulin sensitivity. While there are advantages and limitations to using Casomokinin L in lab experiments, further research is needed to fully understand its potential applications.

Synthesis Methods

Casomokinin L can be synthesized through enzymatic hydrolysis of casein using trypsin or chymotrypsin. The resulting peptide is then purified using chromatography techniques. The purity of Casomokinin L can be confirmed using mass spectrometry.

Scientific Research Applications

Casomokinin L has been studied for its potential health benefits, including its ability to lower blood pressure, reduce inflammation, and improve insulin sensitivity. Casomokinin L has also been shown to have antimicrobial properties and may have potential as a natural preservative in food products.